2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide

• IUPAC Name: 1-[[2-(4-bromophenyl)acetyl]amino]-3-(4-nitrophenyl)urea
• InChI: InChI=1S/C15H13BrN4O4/c16-11-3-1-10(2-4-11)9-14(21)18-19-15(22)17-12-5-7-13(8-6-12)20(23)24/h1-8H,9H2,(H,18,21)(H2,17,19,22)
• InChI Key: ZUJGVQUVGNQVOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NNC(=O)NC2=CC=C(C=C2)[N+](=O)[O-])Br
• Molecular Formula: C15H13BrN4O4
• Molecular Weight: 393.19 g/mol

Description

2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide, also known as BAN, is a chemical compound used in scientific research. It is a hydrazine derivative that has been synthesized and studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide is not yet fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or by inducing apoptosis in cancer cells. 2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide has also been found to interfere with the synthesis of bacterial cell walls, leading to its antimicrobial activity.
Biochemical and Physiological Effects:
2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide has been found to exhibit both biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. 2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide has also been found to exhibit antibacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide in lab experiments include its relatively simple synthesis method, its broad range of potential applications, and its low toxicity. However, the limitations of using 2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide include its low solubility in water and its relatively low yield.

Future Directions

There are several potential future directions for the study of 2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide. One possible direction is to further investigate its anticancer and antimicrobial activities and to explore its potential use as a therapeutic agent. Another possible direction is to study its potential use as a fluorescent probe for detecting metal ions. Additionally, further research could be done to optimize the synthesis method of 2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide and to improve its yield.

Scientific Research Applications

2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anticancer, antimicrobial, and anti-inflammatory activities. 2-[(4-bromophenyl)acetyl]-N-(4-nitrophenyl)hydrazinecarboxamide has also been studied for its potential use as a fluorescent probe for detecting metal ions and as a catalyst in organic reactions.